Cas no 2171872-77-6 (5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2171872-77-6
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5860416
• PubChem ID: 165777886
• Update Time: 2025-05-19

5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• EN300-1610020
• 2171872-77-6

• Inchi： 1S/C10H16N2O3S/c1-3-5-6-16(14,15)10-9(8-13)7-11-12(10)4-2/h7-8H,3-6H2,1-2H3
• InChI Key： KLLNKSKRKCZAIZ-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1CC)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde

5-(Butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2171872-77-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique properties and versatile functionalities. The structure of this molecule consists of a pyrazole ring substituted with a butane sulfonyl group at position 5, an ethyl group at position 1, and a carbaldehyde group at position 4. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the sulfonyl group in 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, the carbaldehyde group at position 4 provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have been applied to construct the chiral centers within the molecule, ensuring high enantiomeric excess and reducing waste generation.

In terms of applications, 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde has shown potential as a lead compound in the development of novel drugs targeting specific biological pathways. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively investigated using computational modeling and in vitro assays. These studies have provided valuable insights into its mechanism of action and toxicity profile, paving the way for preclinical trials.

Moreover, the compound's stability under various conditions has been evaluated to ensure its suitability for large-scale production and storage. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize its physical and chemical properties accurately. These findings are crucial for ensuring consistent quality control during manufacturing processes.

Looking ahead, 5-(butane-1-sulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde represents a valuable asset in the chemical industry due to its versatility and potential for further modification. Ongoing research is focused on exploring its application in green chemistry, where it could serve as an eco-friendly alternative to traditional reagents. Additionally, its role in material science is being investigated, particularly in the development of advanced materials with tailored electronic properties.

In conclusion, 5-(butane-1-sulfonyl)-1H-pyrazole derivative continues to be a subject of intense scientific interest due to its unique structure and multifaceted applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both chemical science and therapeutic development.